Cas no 145498-86-8 (Methyl 2-(cyanomethyl)-3-methoxybenzoate)

• Product Name: Methyl 2-(cyanomethyl)-3-methoxybenzoate
• CAS No: 145498-86-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1023810
• PubChem ID: 59838657
• Update Time: 2025-04-20

Methyl 2-(cyanomethyl)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(cyanomethyl)-3-methoxybenzoate
• AK102437
• DAWBZAJVUJBYMZ-UHFFFAOYSA-N
• 7191AA
• methyl 3-methoxy-2-cyanomethylbenzoate
• AX8233976
• Benzoic acid, 2-(cyanomethyl)-3-methoxy-, methyl ester
• DS-3838
• 145498-86-8
• DB-334757
• SCHEMBL667702
• Methyl2-(cyanomethyl)-3-methoxybenzoate
• CS-0150328
• AKOS016004962
• C72763
• DTXSID30733192
• VFA49886

• MDL： MFCD22199644
• Inchi： 1S/C11H11NO3/c1-14-10-5-3-4-9(11(13)15-2)8(10)6-7-12/h3-5H,6H2,1-2H3
• InChI Key： DAWBZAJVUJBYMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)OC)=C1CC#N

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• XLogP3: 1.4

Methyl 2-(cyanomethyl)-3-methoxybenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD233976)